![molecular formula C5H9F2N B1459864 (2,2-Difluoro-1-methylcyclopropyl)methanamine CAS No. 1955530-14-9](/img/structure/B1459864.png)
(2,2-Difluoro-1-methylcyclopropyl)methanamine
Overview
Description
“(2,2-Difluoro-1-methylcyclopropyl)methanamine” is a chemical compound with the molecular formula C5H9F2N . It is also known as 1-(2,2-difluoro-1-methylcyclopropyl)methanamine . This compound is used in scientific research and has potential for innovative discoveries.
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C5H9F2N.ClH/c1-4(3-8)2-5(4,6)7;/h2-3,8H2,1H3;1H . This indicates that the molecule consists of a cyclopropyl group (a three-membered carbon ring) with two fluorine atoms and one methyl group attached to it, along with a methanamine group.
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 157.59 g/mol . The exact physical and chemical properties such as melting point, boiling point, solubility, and stability might vary and should be determined under specific conditions.
Scientific Research Applications
Carbocyclization Reactions
The compound (2,2-Difluoro-1-methylcyclopropyl)methanamine has been utilized in carbocyclization reactions. Specifically, terminally difluorinated 3-butenyl active methine compounds underwent carbocyclization upon treatment with SnCl4 and triethylamine, producing fluorocyclopentene derivatives. Furthermore, iodocarbocyclization of dimethyl 2-(4,4-difluorobut-3-enyl)malonate mediated by I2, SnCl4, and amine yielded 2,2-difluoro-3-iodocyclopentane-1,1-dicarboxylate (Saito et al., 2003).
Hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide Derivatives
Hexahydro-2H-thieno[2,3-c]pyrrole, a low molecular weight polar scaffold, was proposed for constructing compound libraries in the search for new drugs. Practical syntheses of derivatives of this bicyclic scaffold were developed, showcasing the compound's potential to generate libraries of 3D-shaped molecules (Yarmolchuk et al., 2011).
Iron(III) Catecholates in Cellular Imaging and Photocytotoxicity
Iron(III) complexes, including those using phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine and variations, were synthesized and assessed for photocytotoxic properties. These complexes exhibited unprecedented photocytotoxicity in red light and were found to interact favorably with calf thymus DNA, forming hydroxyl radicals (Basu et al., 2014).
Chemoenzymatic Synthesis of (S)-1-Cyclopropyl-2-methoxyethanamine
(S)-1-Cyclopropyl-2-methoxyethanamine, a key chiral intermediate for synthesizing a corticotropin-releasing factor-1(CRF-1) receptor antagonist, was produced through an efficient chemo-enzymatic route. This process involved permanganate oxidation of methylcyclopropyl ketone, followed by conversion to (S)-cyclopropylglycine using leucine dehydrogenase (Parker et al., 2012).
Palladium(II) and Platinum(II) Complexes with Anticancer Activity
New palladium (Pd)II and platinum (Pt)II complexes were synthesized and characterized for anticancer activity. The complexes showed strong DNA-binding affinity and demonstrated selective toxicity against various cancerous cell lines, indicating potential for further evaluation and understanding of their mechanism of action (Mbugua et al., 2020).
Safety and Hazards
The safety and hazards associated with “(2,2-Difluoro-1-methylcyclopropyl)methanamine” are not specified in the sources I found. As with all chemicals, it should be handled with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) for detailed information on handling, storage, and disposal .
properties
IUPAC Name |
(2,2-difluoro-1-methylcyclopropyl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2N/c1-4(3-8)2-5(4,6)7/h2-3,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDDIGODUIPLHRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1(F)F)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.